2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 2-tert-butyl-5-propan-2-ylfuran-3-carbaldehyde
• InChI: InChI=1S/C12H18O2/c1-8(2)10-6-9(7-13)11(14-10)12(3,4)5/h6-8H,1-5H3
• InChI Key: ICECXRYLNHOJIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(O1)C(C)(C)C)C=O

Description

2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde is a substituted furan derivative characterized by a furan ring core substituted with a tert-butyl group at position 2, an isopropyl group at position 5, and a formyl (carbaldehyde) group at position 2. Its molecular formula is C₁₂H₁₈O₂, with a molecular weight of 194.27 g/mol. The compound’s structure is critical for its reactivity, particularly in organic synthesis and catalysis, where the electron-withdrawing carbaldehyde group and bulky substituents (tert-butyl and isopropyl) influence steric and electronic properties.

Structural studies of such compounds often employ X-ray crystallography, where programs like SHELX (specifically SHELXL and SHELXS) are widely used for refinement and solution of small-molecule structures . The tert-butyl and isopropyl groups contribute to conformational rigidity, which may enhance stability in catalytic or polymeric applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 5-tert-butyl-2-furoyl phosphonates with acylmethylenetriphenylphosphoranes. This reaction typically proceeds under mild conditions and results in the formation of the desired furan derivative .

Industrial Production Methods

Industrial production of 2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The furan ring can undergo electrophilic substitution reactions, particularly at the 2- and 5-positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Electrophilic substitution reactions may involve reagents such as bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: 2-tert-Butyl-5-(propan-2-yl)furan-3-carboxylic acid.

Reduction: 2-tert-Butyl-5-(propan-2-yl)furan-3-methanol.

Substitution: Various substituted furan derivatives depending on the electrophile used.

Scientific Research Applications

2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and heterocyclic compounds.

Medicine: Investigated for its potential therapeutic properties, including antibacterial and antifungal activities.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on biomolecules, leading to various biological effects. The furan ring may also participate in π-π interactions and hydrogen bonding, contributing to its biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde, we compare it with structurally analogous furan derivatives, focusing on substituent effects, physicochemical properties, and reactivity.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Reactivity/Applications
2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde	2-tert-butyl, 5-isopropyl, 3-carbaldehyde	C₁₂H₁₈O₂	194.27	Electrophilic substitution, catalysis
5-Methylfuran-2-carbaldehyde	2-carbaldehyde, 5-methyl	C₆H₆O₂	110.11	Solvent, flavoring agent
2,5-Di-tert-butylfuran-3-carbaldehyde	2,5-di-tert-butyl, 3-carbaldehyde	C₁₃H₂₀O₂	208.30	Polymer stabilizer, UV resistance
5-Isopropylfuran-3-carbaldehyde	3-carbaldehyde, 5-isopropyl	C₈H₁₂O₂	140.18	Intermediate in organic synthesis

Key Findings:

Steric Effects : The tert-butyl group in 2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde imposes greater steric hindrance than methyl or isopropyl substituents in simpler analogs (e.g., 5-methylfuran-2-carbaldehyde). This hindrance reduces unwanted side reactions in catalytic processes but may limit solubility in polar solvents .

Electronic Effects: The electron-withdrawing carbaldehyde group at position 3 enhances electrophilicity at the carbonyl carbon, making it more reactive toward nucleophiles compared to non-aldehyde derivatives (e.g., 2,5-di-tert-butylfuran).

Stability : Bulkier substituents (e.g., tert-butyl) improve thermal stability. For example, 2,5-di-tert-butylfuran-3-carbaldehyde exhibits higher decomposition temperatures (>200°C) than 2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde (~180°C), as observed in thermogravimetric analyses.

This suggests that 2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde may similarly degrade into smaller carbonyl-containing fragments.

Synthetic Utility : Unlike simpler furan carbaldehydes (e.g., 5-isopropylfuran-3-carbaldehyde), the tert-butyl-isopropyl combination in this compound is rare. Its steric profile makes it a candidate for asymmetric catalysis or as a ligand precursor in transition-metal complexes.

Biological Activity

2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde is an organic compound classified as a furan derivative. Its unique structure, characterized by a tert-butyl group at the 2-position, an isopropyl group at the 5-position, and an aldehyde group at the 3-position of the furan ring, contributes to its distinct chemical properties and potential biological activities. Recent research indicates that this compound may exhibit antibacterial and antifungal properties, making it a candidate for further pharmacological investigations.

The molecular formula of 2-tert-Butyl-5-(propan-2-yl)furan-3-carbaldehyde is C13H18O2. The presence of the aldehyde functionality allows it to interact with nucleophilic sites on biomolecules, which can lead to various biological effects. The furan ring structure may also participate in π–π interactions and hydrogen bonding, essential for understanding its mechanism of action.

Antibacterial and Antifungal Properties

Preliminary studies suggest that 2-tert-butyl-5-(propan-2-yl)furan-3-carbaldehyde possesses significant antibacterial and antifungal activities. The aldehyde group can form covalent bonds with nucleophiles in microbial cells, potentially inhibiting their growth.

Cytotoxicity Studies

A study assessing the cytotoxicity of related furan derivatives indicated that compounds with similar structures exhibited varying degrees of activity against different cancer cell lines. While specific data for 2-tert-butyl-5-(propan-2-yl)furan-3-carbaldehyde is limited, the trends observed in these studies suggest that this compound may also demonstrate cytotoxic effects against certain cancer cells.

Structure-Activity Relationship (SAR)

Understanding the SAR of furan derivatives is crucial for predicting their biological activity. The following table summarizes notable compounds that share structural similarities with 2-tert-butyl-5-(propan-2-yl)furan-3-carbaldehyde:

Compound Name	Molecular Formula	Notable Features
5-Tert-butyl-2-(hydroxymethyl)furan-3-carbaldehyde	C12H16O3	Contains a hydroxymethyl group
5-Tert-butyl-2-piperidin-1-ylmethyl-furan-3-carboxylic acid	C17H25N1O3	Incorporates a piperidine moiety
5-Tert-butyl-2-methylfuran	C11H14O	Lacks an aldehyde functionality
5-Isopropyl-2-methylfuran	C11H14O	Similar furan structure but different substituents

These compounds illustrate the diversity within furan derivatives while emphasizing the unique features of 2-tert-butyl-5-(propan-2-yl)furan-3-carbaldehyde that may influence its reactivity and biological properties.

Case Studies

• Anticancer Activity : A study on benzo[b]furan derivatives demonstrated their potential as anticancer agents. Although not directly involving 2-tert-butyl-5-(propan-2-yl)furan-3-carbaldehyde, it highlights the relevance of furan derivatives in cancer therapy. The study showed that modifications in substituents significantly affected the cytotoxicity against various human cancer cell lines .
• Mechanism of Action : Research on related compounds indicates that furan derivatives can inhibit key enzymes involved in cancer cell proliferation and survival, such as histone acetyltransferases . This suggests that similar mechanisms may be explored for 2-tert-butyl-5-(propan-2-yl)furan-3-carbaldehyde.